Cas no 104224-47-7 (Benzoic acid, 3-mercapto-4-methyl-, methyl ester)

• Product Name: Benzoic acid, 3-mercapto-4-methyl-, methyl ester
• CAS No: 104224-47-7
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 1147681
• Update Time: 2024-07-27

Benzoic acid, 3-mercapto-4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-mercapto-4-methyl-, methyl ester

• Inchi： 1S/C9H10O2S/c1-6-3-4-7(5-8(6)12)9(10)11-2/h3-5,12H,1-2H3
• InChI Key： CSENBIZAYBKPSB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C)C(S)=C1

Computed Properties

• Exact Mass: 182.0402

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 285.7±28.0 °C(Predicted)
• PSA: 26.3
• pka: 6.12±0.48(Predicted)